N-{4-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-methoxybenzamide

• Molecular Formula: C25H24ClN3O3
• Molecular Weight: 449.9 g/mol
• IUPAC Name: N-[4-[4-(4-chlorobenzoyl)piperazin-1-yl]phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C25H24ClN3O3/c1-32-23-5-3-2-4-22(23)24(30)27-20-10-12-21(13-11-20)28-14-16-29(17-15-28)25(31)18-6-8-19(26)9-7-18/h2-13H,14-17H2,1H3,(H,27,30)
• InChI Key: RCGUVOZNTNBDCS-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)Cl

Description

N-{4-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-methoxybenzamide, commonly known as CB-154, is a compound that has gained considerable attention in the scientific community due to its potential therapeutic applications. CB-154 is a small molecule that belongs to the class of benzamides and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of CB-154 is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
CB-154 has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

CB-154 has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has also been extensively studied for its pharmacological properties. However, one major limitation of CB-154 is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on CB-154. One area of research could be to further investigate its anti-inflammatory and analgesic properties and its potential use as a treatment for chronic pain. Another area of research could be to investigate its potential as a cancer treatment and to further understand its mechanism of action. Additionally, research could focus on developing more potent analogs of CB-154 with improved pharmacological properties.

Synthesis Methods

CB-154 can be synthesized using a multi-step process that involves the reaction of 4-chlorobenzoyl chloride with 1-piperazinecarboxamide to form 4-(4-chlorobenzoyl)-1-piperazinyl)carboxamide. This intermediate is then reacted with 2-methoxybenzoyl chloride to form CB-154.

Scientific Research Applications

CB-154 has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. CB-154 has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.